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Introduction
Sentinel lymph node biopsy (SLNB) is a minimally invasive surgical procedure crucial for

staging various cancers, including breast cancer and melanoma.[1][2] The principle of SLNB is

based on the orderly progression of metastatic disease through the lymphatic system, where

the sentinel lymph node (SLN) is the first lymph node to receive drainage from a primary tumor.

[3][4] The status of the SLN is a powerful predictor of the status of the entire lymphatic basin.

Radiopharmaceuticals labeled with Technetium-99m (Tc-99m) are the cornerstone of SLN

identification, enabling preoperative imaging (lymphoscintigraphy) and intraoperative

localization using a gamma probe.[1][5][6] This document provides detailed application notes

and protocols for the use of Tc-99m in SLNB research.

Tc-99m Radiopharmaceuticals for SLNB
Several Tc-99m labeled agents are utilized for SLNB, each with distinct characteristics. The

choice of agent can influence identification rates, surgical time, and patient outcomes. The

ideal radiopharmaceutical should exhibit rapid clearance from the injection site, high uptake

and retention in the SLN, and minimal accumulation in second-echelon nodes.[2]

Commonly Used Tc-99m Radiopharmaceuticals:
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Tc-99m Sulfur Colloid (SC): A widely used agent in the United States.[7] The particle size can

be variable, and filtration is often required to obtain smaller particles suitable for lymphatic

mapping.[8][9]

Tc-99m Nanocolloid (Human Serum Albumin): Commonly used in Europe, this agent

consists of smaller, more uniform particles, facilitating rapid migration into the lymphatic

channels.[10][11]

Tc-99m Tilmanocept (Lymphoseek®): A receptor-targeted radiopharmaceutical approved by

the FDA.[3][12] It is composed of a dextran backbone with mannose moieties that

specifically bind to the CD206 receptor on the surface of macrophages and dendritic cells

within lymph nodes.[3][13][14] Its small and uniform particle size (approximately 7 nm) allows

for rapid transit and high retention in the SLN.[3][12]

Tc-99m Phytate: Another colloidal agent used for SLNB.[15]

Tc-99m Tin Colloid: This agent has also been investigated for SLN detection.[15][16]

Quantitative Data Summary
The following tables summarize key quantitative data from comparative studies of different Tc-

99m radiopharmaceuticals.

Table 1: Comparison of Sentinel Lymph Node Identification Rates
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Radiopharmac
eutical

Number of
Patients/Axilla
e

Identification
Rate
(Lymphoscinti
graphy)

Identification
Rate
(Intraoperative
Gamma Probe)

Source

Tc-99m Sulfur

Colloid

29 patients (86

axillae)
Not Reported Not Reported [17]

Tc-99m

Tilmanocept

47 patients (86

axillae)
Not Reported Not Reported [17]

Tc-99m Tin

Colloid
412 patients 88.3% 89.6% [15]

Tc-99m Phytate 104 patients 97.1% 97.1% [15]

Tc-99m

Diphosphonate
35 patients

94.3% (early),

96.9% (delayed)
94.3% [18]

Tc-99m

Nanocolloid

40 patients

(Group 1)
Not Reported 90% (36/40) [19]

Tc-99m

Nanocolloid

36 patients

(Group 2)
Not Reported 89% (32/36) [19]

Table 2: Comparative Performance of Tc-99m Tilmanocept vs. Tc-99m Sulfur Colloid
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Parameter
Tc-99m
Tilmanocept

Tc-99m Sulfur
Colloid

P-value Source

Mean SLN

Appearance

Time (min)

19.3 11.0 0.003 [17]

Mean Transit

Uptake (%)
1.9% 2.2% 0.55 [17]

Intraoperative

Non-localization

Rate (Head &

Neck Melanoma)

16% 12% 0.70 [20]

Failed Sentinel

Node

Identification

Rate (Head &

Neck Melanoma)

1.9% 11.5% < 0.001 [21]

Median Number

of SLNs

Removed (Head

& Neck

Melanoma)

2 3 0.32 [20]

Table 3: Particle Size of Different Tc-99m Colloids

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/31019032/
https://pubmed.ncbi.nlm.nih.gov/31019032/
https://pubmed.ncbi.nlm.nih.gov/38511039/
https://pubmed.ncbi.nlm.nih.gov/40008522/
https://pubmed.ncbi.nlm.nih.gov/38511039/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Radiopharmaceutic
al

Mean Particle Size
(nm)

Particle Size Range
(nm)

Source

Tc-99m Tilmanocept ~7 Not Specified [3]

Nanocoll ~8 3 - 16 (95%) [10]

Nanocis 23 - 25 8 - 68 (95%) [10]

Hepatate (Tin Colloid) 72 - 90 33 - 255 (95%) [10]

Filtered Tc-99m Sulfur

Colloid (3-min

heating)

24 (at 0h), 35 (at 6h) 15 - 100 (ideal range) [9][22]

Filtered Tc-99m Sulfur

Colloid (5-min

heating)

29 (at 0h), 27 (at 6h) 15 - 100 (ideal range) [9][22]

Unfiltered Tc-99m

Sulfur Colloid
100 - 1000 Not Specified [8]

Tc-99m Antimony

Trisulfide Colloid
9.3 (TEM), 18.7 (PCS)

3 - 30 (reported

optimum)
[23]

Experimental Protocols
Protocol 1: Preparation and Quality Control of Tc-99m
Labeled Radiopharmaceuticals
Objective: To prepare and perform quality control on Tc-99m labeled colloids or tilmanocept for

SLNB.

Materials:

Sterile, non-pyrogenic kit for the desired radiopharmaceutical (e.g., Sulfur Colloid,

Tilmanocept).

Sodium Pertechnetate (Tc-99mO4-) from a calibrated generator.

Lead-shielded vial.
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Syringes and needles.

Radiochemical purity testing equipment (e.g., ITLC strips, appropriate solvent).

Dose calibrator.

Methodology:

Follow the manufacturer's instructions for the specific kit.

Reconstitution: Aseptically add the required amount of Sodium Pertechnetate to the kit vial.

For some preparations like Sulfur Colloid, a heating step is required.[9]

Incubation: Allow the reaction to proceed for the recommended time at the specified

temperature.

Quality Control:

Radiochemical Purity: Determine the percentage of Tc-99m bound to the carrier molecule

using chromatography. The radiochemical purity should typically be >95%.

Particle Size Analysis: For colloidal agents, particle size can be determined using methods

like photon correlation spectroscopy or electron microscopy.[9][10]

Dose Measurement: Measure the final activity of the preparation in a dose calibrator.

Protocol 2: Lymphoscintigraphy for Preoperative SLN
Mapping
Objective: To visualize the lymphatic drainage pathways and identify the location of the SLN(s)

before surgery.

Materials:

Prepared Tc-99m radiopharmaceutical.

Syringes (e.g., 1 mL tuberculin) with fine-gauge needles (e.g., 26-27G).[24]
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Gamma camera with a low-energy, high-resolution collimator.[24]

Skin marker.

Methodology:

Patient Positioning: Position the patient comfortably to allow clear imaging of the area of

interest.

Radiopharmaceutical Administration:

Dose: The activity can range from 3.7 MBq (100 µCi) to 185 MBq (5 mCi), depending on

the agent, timing of surgery (same-day vs. next-day), and institutional protocol.[15][19][25]

[26] For Tc-99m Tilmanocept, recommended activities are 18.5 MBq for same-day and 74

MBq for next-day surgery.[25]

Injection Technique: The injection is typically intradermal or subdermal, administered

peritumorally or areolarly for breast cancer, or around the primary lesion for melanoma.

[24][26] Multiple small injections (e.g., 4 injections of 0.1-0.2 mL each) are often

performed.[24]

Imaging:

Dynamic Imaging: Start imaging immediately after injection to visualize the lymphatic

channels. Acquire images for 30-60 minutes.[24][26]

Static Imaging: Acquire anterior and lateral static images at various time points (e.g., 30

minutes, 2-4 hours) to identify the SLN(s).[25]

SPECT/CT: For anatomically complex areas like the head and neck, SPECT/CT can

provide precise three-dimensional localization of the SLNs.[24]

Skin Marking: Once the SLN is identified, mark its location on the patient's skin to guide the

surgeon.

Protocol 3: Intraoperative SLN Localization with a
Gamma Probe
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Objective: To precisely locate and guide the excision of the SLN during surgery.

Materials:

Hand-held gamma probe.[5][27]

Sterile cover for the probe.

Methodology:

Probe Calibration and Setup: Ensure the gamma probe is calibrated and set to the

appropriate energy window for Tc-99m (140 keV).[24]

Intraoperative Detection:

After making the incision, the surgeon uses the gamma probe to scan the surgical field.

The probe provides an audible signal and a digital count rate that increases as it

approaches a radioactive source.

The SLN is identified as the area with the highest radioactivity (the "hot spot").

Ex-vivo Confirmation:

After excision, the radioactivity of the removed node is confirmed with the gamma probe.

The surgical bed is re-scanned to ensure that all radioactive nodes have been removed. A

common criterion is that any node with counts greater than 10% of the hottest node should

be removed.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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